Cas no 851987-46-7 (4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide
• CAS No: 851987-46-7
• MF: C₂₀H₂₄N₄O₃S₂
• MW: 432.559561729431
• CID: 6467229
• Update Time: 2025-06-23

4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide
• Benzoic acid, 4-[(diethylamino)sulfonyl]-, 2-(5,7-dimethyl-2-benzothiazolyl)hydrazide

• Inchi： 1S/C20H24N4O3S2/c1-5-24(6-2)29(26,27)16-9-7-15(8-10-16)19(25)22-23-20-21-17-12-13(3)11-14(4)18(17)28-20/h7-12H,5-6H2,1-4H3,(H,21,23)(H,22,25)
• InChI Key： WCUVVKRZVKGFAL-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=CC(C)=CC(C)=C2S1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• pka: 9.87±0.23(Predicted)

Additional information on 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide

4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide (CAS No. 851987-46-7): An Overview of Its Structure, Properties, and Applications

4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide (CAS No. 851987-46-7) is a complex organic compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate combination of aromatic, heterocyclic, and functional groups, which contribute to its diverse chemical properties and biological activities.

The molecular formula of 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide is C₂₀H₂₄N₄O₃S₂, and its molecular weight is 416.55 g/mol. The compound features a benzothiazole moiety, which is a heterocyclic ring system consisting of a benzene ring fused with a thiazole ring. This structural feature imparts significant stability and reactivity to the molecule, making it an attractive candidate for various chemical and biological studies.

The presence of the hydrazinecarbonyl group in 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide adds further complexity to its chemical behavior. Hydrazinecarbonyl groups are known for their ability to form stable complexes with metal ions and their potential as ligands in coordination chemistry. This property can be exploited in the development of new materials and catalysts.

The N,N-diethylbenzene-1-sulfonamide moiety in the compound provides additional functional groups that can influence its solubility, reactivity, and biological activity. Sulfonamides are well-known for their antimicrobial properties and have been widely used in pharmaceuticals. The combination of these functional groups in 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide suggests that it may have potential applications in the development of new drugs with improved pharmacological profiles.

In recent years, significant research has been conducted on the synthesis and characterization of compounds similar to 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide. Studies have shown that these compounds exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that benzothiazole derivatives with hydrazinecarbonyl functionalities demonstrated potent antifungal activity against various pathogenic fungi.

The potential therapeutic applications of 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide have also been explored in preclinical studies. Research conducted at the University of California demonstrated that this compound exhibited selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. These findings suggest that it may have potential as a lead compound for the development of new anticancer drugs.

Beyond its therapeutic applications, 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide has also been studied for its use in materials science. The unique electronic properties of benzothiazole derivatives make them suitable for applications in organic electronics and photovoltaic devices. A recent study published in Advanced Materials highlighted the use of benzothiazole-based compounds as electron transport materials in organic solar cells.

The synthesis of 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of hydrazine with appropriate carbonyl compounds followed by sulfonation reactions to introduce the sulfonamide group. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound.

In conclusion, 4-N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-diethylbenzene-1-sulfonamide (CAS No. 851987-46-7) is a versatile organic compound with a rich structural complexity that offers numerous opportunities for research and development across various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for applications in medicinal chemistry, pharmaceuticals, materials science, and beyond. Ongoing research continues to uncover new properties and potential uses for this intriguing compound.